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molecular formula C11H7Cl4NO2S B8457265 1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene CAS No. 181716-56-3

1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene

Cat. No. B8457265
CAS RN: 181716-56-3
M. Wt: 359.1 g/mol
InChI Key: SXDOQPILVMKHBZ-UHFFFAOYSA-N
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Patent
US07332512B2

Procedure details

At room temperature, 4.72 g (38 mmol) of 4-methylthiophenol are added to a solution of 10.00 g (36.9 mmol) of 2-nitropentachloro-1,3-butadiene in 20 ml of ether, and the mixture is stirred for 20 h. The ether is then removed under reduced pressure, and the crystal slurry which is formed after addition of 20 ml of methanol is filtered off, washed with cold MeOH (2×10 ml) and dried under reduced pressure, yield 9.9 g (75%), Rf=0.72 (Et2O: petroleum ether=1:3), m.p. 110-111° C.
Name
4-methylthiophenol
Quantity
4.72 g
Type
reactant
Reaction Step One
Name
2-nitropentachloro-1,3-butadiene
Quantity
10 g
Type
reactant
Reaction Step One
Name
ether
Quantity
20 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
1-(4-Methylphenylthio)-2-nitro-1,3,4,4-tetrachlorobuta-1,3-diene

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([SH:8])=[CH:4][CH:3]=1.[N+:9]([C:12]([C:16]([Cl:20])=[C:17]([Cl:19])[Cl:18])=[C:13](Cl)[Cl:14])([O-:11])=[O:10].CO>CCOCC>[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([S:8][C:13]([Cl:14])=[C:12]([N+:9]([O-:11])=[O:10])[C:16]([Cl:20])=[C:17]([Cl:18])[Cl:19])=[CH:4][CH:3]=1

Inputs

Step One
Name
4-methylthiophenol
Quantity
4.72 g
Type
reactant
Smiles
CC1=CC=C(C=C1)S
Name
2-nitropentachloro-1,3-butadiene
Quantity
10 g
Type
reactant
Smiles
[N+](=O)([O-])C(=C(Cl)Cl)C(=C(Cl)Cl)Cl
Name
ether
Quantity
20 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
methanol
Quantity
20 mL
Type
reactant
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
the mixture is stirred for 20 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The ether is then removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the crystal slurry which is formed
FILTRATION
Type
FILTRATION
Details
is filtered off
WASH
Type
WASH
Details
washed with cold MeOH (2×10 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried under reduced pressure, yield 9.9 g (75%), Rf=0.72 (Et2O: petroleum ether=1:3), m.p. 110-111° C.

Outcomes

Product
Details
Reaction Time
 20 h
Name
1-(4-Methylphenylthio)-2-nitro-1,3,4,4-tetrachlorobuta-1,3-diene
Type
Smiles
CC1=CC=C(C=C1)SC(=C(C(=C(Cl)Cl)Cl)[N+](=O)[O-])Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.